Cas no 37009-16-8 (5,6,7,8-tetrahydro-3-methyl-1(2H)-Isoquinolinone)

• Product Name: 5,6,7,8-tetrahydro-3-methyl-1(2H)-Isoquinolinone
• CAS No: 37009-16-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1111609
• Update Time: 2024-07-24

5,6,7,8-tetrahydro-3-methyl-1(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-3-methyl-1(2H)-Isoquinolinone
• 3-methyl-5,6,7,8-tetrahydro-2H-isoquinolin-1-one
• 1(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-3-methyl-

• Inchi： 1S/C10H13NO/c1-7-6-8-4-2-3-5-9(8)10(12)11-7/h6H,2-5H2,1H3,(H,11,12)
• InChI Key： ADTRIYZACNISHW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(CCCC2)C=C(C)N1

Computed Properties

• Exact Mass: 163.09979

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Melting Point: 217 °C(Solv: 1,4-dioxane (123-91-1))
• Boiling Point: 397.5±15.0 °C(Predicted)
• PSA: 29.1
• pka: 13.19±0.40(Predicted)